Engineered nanostructures within sol–gel bioactive glass for enhanced bioactivity and modulated drug delivery†
Journal of Materials Chemistry B Pub Date: 2022-11-22 DOI: 10.1039/D2TB01692C
Abstract
The engineering of nanocrystalline phase in amorphous oxide materials such as bioactive glass is emerging as a new area of great technological and scientific interest in the field of biomaterials. This study reports for the first time the infusion of apatite nanocrystals in sol–gel-derived bioactive glass using P123 as the structure-directing agent. The synthesis of a multicomponent 80SiO2–15CaO–5P2O5 bioactive glass material having a hierarchically ordered mesoporous structure with uniformly grown nanocrystals of apatite was achieved through a sono-assisted surfactant-templated sol–gel method. The bulk crystallographic analysis together with microstructural characterizations shows that the nanocrystalline apatite domains are uniformly dispersed as well as embedded along the mesopores. These nanocrystalline domains were found to influence the textural properties. In addition, macroscopic evidence for higher signs of bonelike matrix formation was observed by the biomineralization study in simulated body fluids. Osteostimulatory effects of these glass samples were evident by cultures in a osteogenic and non-osteogenic mediums with human osteosarcoma cells and a higher osteopromotive potential was authenticated by the alkaline phosphatase activity and alizarin red staining. Further, this study shows a new strategy to prolong the drug release period on account of the nanocrystalline phase and hierarchically positioned mesopores, thus making it a better drug delivery matrix as well.
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Journal Name：Journal of Materials Chemistry B
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CAS no.: 16478-52-7
